n-(2-Thienylmethyl)-2,5-thiophenedisulfonamide

• Molecular Formula: C9H10N2O4S4
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 2-N-(thiophen-2-ylmethyl)thiophene-2,5-disulfonamide
• InChI: InChI=1S/C9H10N2O4S4/c10-18(12,13)8-3-4-9(17-8)19(14,15)11-6-7-2-1-5-16-7/h1-5,11H,6H2,(H2,10,12,13)
• InChI Key: STOTVDLYLKWVJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNS(=O)(=O)C2=CC=C(S2)S(=O)(=O)N

Description

N-(2-Thienylmethyl)-2,5-thiophenedisulfonamide is a useful research compound. Its molecular formula is C9H10N2O4S4 and its molecular weight is 338.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-sulfamoyl-thiophene-2-sulfonyl chloride (0.80 g, 3.1 mmol) in ethanol (10 mL) at 0° C. was added 2-thiophenemethylamine (0.67 mL, 6.51 mmol) and this mixture stirred at room temperature for 18 hr. After evaporation of solvent the residue was dissolved in ethyl acetate (200 mL) and this solution was washed with saturated aqueous sodium bicarbonate (2×50 mL), dried (MgSO4), and evaporated to a crude material which was purified by column chromatography (silica, 5% methanol/methylene chloride) and recrystallization [methanol/methylene chloride (1:50)] to give the desired product (450 mg, 45%): mp 146°-148° C. Analysis: Calculated for C9H10 N2O4S4 : C, 31.94; H, 2.98; N, 8.28. Found: C, 32.00; H, 2.96; N, 8.29.